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Compound of Interest

Compound Name: 1-Bromo-2-pentyne

Cat. No.: B134421

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the molecular formula and molecular weight of
1-Bromo-2-pentyne (CAS No: 16400-32-1), a key intermediate in the synthesis of various
active pharmaceutical ingredients and other organic compounds.[1]

Molecular Identity and Composition

1-Bromo-2-pentyne is a halogenated alkyne with a five-carbon chain. Its structure consists of
a bromine atom attached to the first carbon and a carbon-carbon triple bond starting at the
second carbon.

Molecular Formula: CsH7Br[1][2][3]

The empirical formula indicates that each molecule is composed of:
e Five Carbon (C) atoms

e Seven Hydrogen (H) atoms

e One Bromine (Br) atom

Molecular Weight Calculation
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The molecular weight is the sum of the atomic weights of the constituent atoms. The calculation
is based on the standard atomic weights of the elements as recognized by the International
Union of Pure and Applied Chemistry (IUPAC).

The standard atomic weight for carbon is approximately 12.011 amu.[4][5][6][7] For hydrogen,
the conventional atomic weight is 1.008 amu.[8][9][10][11][12] The atomic weight of bromine is
79.904 amu.[13][14][15][16]

The precise molecular weight for 1-Bromo-2-pentyne is calculated as follows:
(5 x 12.011) + (7 x 1.008) + (1 x 79.904) = 147.015 g/mol

Commercial suppliers consistently list the molecular weight as 147.01 g/mol .[1][17][18][19]

Data Summary

For ease of reference, the quantitative data for 1-Bromo-2-pentyne is summarized in the table

below.
Parameter Value Unit
Molecular Formula CsH7Br
Molecular Weight 147.015 g/mol

Elemental Composition

Carbon (C) 5 atoms
Hydrogen (H) 7 atoms
Bromine (Br) 1 atom

Atomic Weights Used

Carbon (C) 12.011 amu
Hydrogen (H) 1.008 amu
Bromine (Br) 79.904 amu
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Experimental Protocols

This section is not applicable to this guide, as the molecular weight and formula are determined
through theoretical calculations based on established atomic weights and confirmed by
standard analytical techniques such as mass spectrometry, which are beyond the scope of this

document.

Logical Visualization

The following diagram illustrates the logical workflow for calculating the molecular weight of 1-
Bromo-2-pentyne from its molecular formula and the standard atomic weights of its

constituent elements.

(Molecular Formulzh
K CsH7Br J

Elemental Composition

Carbon (C) Hydrogen (H) Bromine (Br)
Atom Count: 5 Atom Count: 7 Atom Count: 1
Atomic Weight: 12.011 Atomic Weight: 1.008 Atomic Weight: 79.904
Calculation
Y \ 4 Y

Mass from C Mass from H Mass from Br
5*12.011 = 60.055 7 *1.008 = 7.056 1*79.904 = 79.904

Total Molecular Weight
147.015 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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